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Compound of Interest

Compound Name: 1-Phenylethyl acetate

Cat. No.: B1195265 Get Quote

An In-depth Technical Guide to 1-Phenylethyl Acetate: Chemical Properties and Structure

Introduction
1-Phenylethyl acetate, also known as styralyl acetate, is an organic ester characterized by its

pleasant, fruity, and floral aroma. This colorless to pale yellow liquid is a significant compound

in the fragrance and flavor industries and serves as a versatile solvent and intermediate in

organic synthesis.[1] This technical guide provides a comprehensive overview of the chemical

properties, structure, and relevant experimental protocols for 1-phenylethyl acetate, tailored

for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
The chemical and physical properties of 1-phenylethyl acetate are summarized in the table

below, providing a consolidated reference for its key characteristics.
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Property Value Source(s)

Molecular Formula C₁₀H₁₂O₂ [1][2]

Molecular Weight 164.20 g/mol [1][2][3][4]

CAS Number 93-92-5 [1][2]

Appearance Colorless to pale yellow liquid [1]

Odor
Fruity, floral, green, suggestive

of gardenia
[5][6]

Boiling Point 211 - 212 °C [1]

Melting Point -60 °C [6]

Density 1.0715 g/cm³ at 25 °C [6]

Refractive Index (n20/D) 1.492 - 1.497 [1]

Flash Point 92.5 °C (198.5 °F)

Water Solubility 0.27 g/L (insoluble) [5][6]

Solubility in Organic Solvents Soluble [6]

XLogP3 2.0 [2]

Chemical Structure
1-Phenylethyl acetate is a carboxylic ester derived from the formal condensation of 1-

phenylethanol and acetic acid. Its structure consists of a phenyl group and an acetyl group

attached to a central ethylidene core. The molecule possesses a chiral center at the benzylic

carbon, and thus exists as a racemic mixture of (R)- and (S)-enantiomers, unless a

stereospecific synthesis is employed.[4]

Caption: Chemical structure of 1-Phenylethyl acetate.

Experimental Protocols
Synthesis of 1-Phenylethyl Acetate
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A common method for the synthesis of 1-phenylethyl acetate is the esterification of 1-

phenylethanol with acetic anhydride or acetic acid.[6] An alternative approach involves the

reaction of benzyl chloride with ethyl acetoacetate followed by oxidation.[7] A general

enzymatic synthesis protocol is outlined below.[8]

Synthesis of 1-Phenylethyl Acetate

Start 1-Phenylethanol +
 Acyl Donor (e.g., Vinyl Acetate)

Mix reactants, enzyme, and solvent.
Incubate with shaking at controlled temperature.Lipase (e.g., Novozym 435)

Organic Solvent (e.g., n-hexane)

Monitor reaction progress by GC. Filter to remove enzyme.
Wash with solvent. Purify by distillation under reduced pressure. 1-Phenylethyl Acetate

Click to download full resolution via product page

Caption: General workflow for the enzymatic synthesis of 1-phenylethyl acetate.

Detailed Methodology for Enzymatic Synthesis:[8]

Reaction Setup: In a suitable reaction vessel, such as a microcentrifuge tube, combine 1-

phenylethanol (substrate), an acyl donor (e.g., vinyl acetate), a lipase (e.g., Novozym 435),

and an organic solvent (e.g., n-hexane).

Incubation: Place the reaction vessel in a shaker and incubate at a controlled temperature

(e.g., 60°C) with constant agitation (e.g., 200 rpm) for a specified duration (e.g., 24 hours).

Reaction Monitoring: Periodically, take aliquots from the reaction mixture and analyze them

by gas chromatography (GC) to monitor the formation of 1-phenylethyl acetate.

Enzyme Recovery: Upon completion of the reaction, filter the mixture to recover the lipase.

The recovered enzyme can be washed with the reaction solvent and dried for reuse.
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Product Isolation and Purification: The filtrate, containing the product, unreacted starting

materials, and solvent, is then subjected to purification, typically by distillation under reduced

pressure, to isolate the pure 1-phenylethyl acetate.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for the structural elucidation of 1-phenylethyl acetate.

The chemical shifts and coupling constants provide detailed information about the electronic

environment and connectivity of the protons in the molecule.

¹H NMR Spectral Data of Phenethyl Acetate (a related isomer, for illustrative purposes):[9]

Signal
Assignment

Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Integration

H-Ar (Aromatic) 7.32 - 7.20 Multiplet (m) - 5H

-CH₂-O-

(Methylene)
4.28 Triplet (t) 7.1 2H

-CH₂-Ar

(Methylene)
2.94 Triplet (t) 7.1 2H

-C(=O)-CH₃

(Methyl)
2.04 Singlet (s) - 3H

¹³C NMR Spectral Data of Phenethyl Acetate:[10]

δ (ppm): 171.22, 137.95, 129.03, 128.64, 126.70, 65.08, 35.21, 21.12.

Experimental Protocol for NMR Spectroscopy:[9]

Sample Preparation: Dissolve 5-10 mg of 1-phenylethyl acetate in approximately 0.6 mL of

a deuterated solvent (e.g., CDCl₃) containing a reference standard (e.g., tetramethylsilane,

TMS) in an NMR tube.
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Instrument Setup: Place the NMR tube in the spectrometer. Lock the spectrometer on the

deuterium signal of the solvent and shim the magnetic field to achieve homogeneity.

Data Acquisition: Set the appropriate spectral parameters, including the spectral width,

number of scans, and relaxation delay. Acquire the ¹H and ¹³C NMR spectra.

Data Processing: Process the acquired free induction decay (FID) by applying a Fourier

transform, phase correction, and baseline correction to obtain the final spectrum.

Mass Spectrometry (MS)

Gas chromatography-mass spectrometry (GC-MS) is commonly used for the identification and

quantification of 1-phenylethyl acetate. The mass spectrum provides information about the

molecular weight and fragmentation pattern of the molecule.

Key Mass Spectral Fragments (m/z):[3][11]
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GC-MS Analysis of 1-Phenylethyl Acetate

Start Sample containing
1-Phenylethyl Acetate

Liquid-liquid extraction with a
suitable solvent (e.g., MTBE)

Inject extract into GC.
Separation on a capillary column.

Eluted compounds enter MS.
Ionization (e.g., EI) and detection.

Compare mass spectrum and
retention time with standards.

Identification and
Quantification
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Caption: General workflow for the GC-MS analysis of 1-phenylethyl acetate.
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Experimental Protocol for GC-MS Analysis:[12]

Sample Preparation: Perform a liquid-liquid extraction of the sample containing 1-
phenylethyl acetate using a suitable solvent like methyl-tert-butyl ether (MTBE). An internal

standard may be added for quantitative analysis.

Chromatographic Separation: Inject the extract into a gas chromatograph equipped with a

suitable capillary column (e.g., DB-WAX). The oven temperature is programmed to achieve

separation of the components.

Mass Spectrometric Detection: The compounds eluting from the GC column are introduced

into the mass spectrometer. Electron ionization (EI) is a common ionization technique. The

mass analyzer separates the ions based on their mass-to-charge ratio, and a detector

records their abundance.

Data Analysis: Identify 1-phenylethyl acetate by comparing its retention time and mass

spectrum with those of a known standard or a reference library (e.g., NIST).

Conclusion
1-Phenylethyl acetate is a compound of significant interest due to its wide range of

applications. A thorough understanding of its chemical properties, structure, and analytical

methodologies is crucial for its effective utilization in research, development, and industrial

processes. This guide provides a foundational understanding of these aspects, serving as a

valuable resource for scientists and professionals in related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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